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Compound of Interest

Compound Name: P1788

Cat. No.: B11929714 Get Quote

An extensive search for independent verification of findings related to a compound or research

entity designated as "P1788" has yielded no specific, publicly available scientific data,

experimental protocols, or comparative studies. The search results were primarily associated

with unrelated topics, highlighting a potential ambiguity in the provided identifier.

A clinical trial for an injectable drug, LXP1788, for patients with advanced solid tumors is

registered, but as of March 2025, it is in a Phase I, open-label, first-in-human study.[1] The

primary objectives of this trial are to determine the maximum tolerated dose, recommended

phase 2 dose, and to assess the safety, tolerability, pharmacokinetics, and preliminary anti-

tumor activity of LXP1788.[1] Detailed experimental data or comparisons with alternative

treatments from this early-stage trial are not yet publicly available.

It is important to note that the identifier "P1788" also corresponds to a common diagnostic

trouble code in the automotive field, specifically related to the A/T control relay in Mitsubishi

vehicles.[2][3][4] This is unrelated to any pharmaceutical or scientific research.

Furthermore, searches for clinical trials with similar numerical identifiers, such as

NCT04701788, NCT01971788, and NCT03401788, did not reveal any connection to a

compound or finding labeled "P1788".[5][6][7] These trials are investigating unrelated

interventions, including a vaccine, a medical device substudy, and a treatment for Von Hippel-

Lindau disease-associated renal cell carcinoma.
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At present, there is no publicly accessible information to conduct an independent verification or

create a comparative guide for "P1788" as a scientific or pharmaceutical entity. The information

available is either for a very early-stage clinical trial of a similarly named compound (LXP1788)

with no published data, or for entirely unrelated topics. For researchers, scientists, and drug

development professionals seeking information on "P1788," it is crucial to ensure the correct

identifier is being used and to monitor for future publications or presentations from the

sponsors of the LXP1788 clinical trial. Without specific data, a comparison with other

alternatives and the creation of the requested data tables and visualizations are not possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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